Cas no 2172620-22-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic acid
• CAS No: 2172620-22-1
• MF: C₂₆H₂₁IN₂O₅
• MW: 568.359819173813
• CID: 6110882
• PubChem ID: 165763988
• Update Time: 2025-05-20

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic acid
• 2172620-22-1
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-iodobenzoic acid
• EN300-1538518

• Inchi： 1S/C26H21IN2O5/c27-22-12-11-16(25(31)32)14-23(22)29-24(30)10-5-13-28-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-12,14,21H,13,15H2,(H,28,33)(H,29,30)(H,31,32)/b10-5+
• InChI Key： HRUSQWJHMJXEOW-BJMVGYQFSA-N
• SMILES： IC1=CC=C(C(=O)O)C=C1NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 568.04952g/mol
• Monoisotopic Mass: 568.04952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic Acid: A Comprehensive Overview

The compound with CAS No 2172620-22-1, known as 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butenamide moiety, and an iodobenzoic acid component. The integration of these functional groups renders this molecule particularly versatile and valuable in various applications, especially in drug discovery and peptide synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amide bond during chemical reactions. This feature makes the compound an ideal candidate for use in solid-phase synthesis techniques, where precise control over reaction conditions is essential. Furthermore, the presence of the iodobenzoic acid moiety introduces additional functionality, enabling the molecule to participate in a wide range of biochemical interactions.

The structural complexity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic acid also contributes to its unique physicochemical properties. Researchers have demonstrated that this compound exhibits remarkable stability under various experimental conditions, making it suitable for long-term storage and repeated use in laboratory settings. Additionally, its solubility profile has been optimized through careful design, ensuring compatibility with diverse solvent systems commonly employed in organic synthesis.

From a synthetic perspective, the preparation of this compound involves a multi-step process that requires meticulous attention to reaction conditions and reagent selection. Key steps include the coupling of the Fmoc group to the butenamide intermediate and subsequent introduction of the iodobenzoic acid moiety. Recent advancements in catalytic methods have further streamlined these processes, enhancing both yield and purity while reducing production costs.

In terms of biological activity, this compound has shown promise as a modulator of key enzymes and receptors involved in various disease pathways. Preclinical studies have demonstrated its ability to inhibit specific proteases and kinases, suggesting potential applications in oncology and inflammation-related disorders. Moreover, its iodine-containing structure may facilitate radioactive labeling for imaging purposes, opening avenues for diagnostic applications.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The integration of computational chemistry tools with experimental approaches is also paving the way for the discovery of novel derivatives with improved therapeutic profiles.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-iodobenzoic acid represents a cutting-edge molecule with immense potential in modern drug development. Its unique structure, combined with advancements in synthetic methodologies and biological characterization techniques, positions it as a valuable asset in addressing unmet medical needs across various therapeutic areas.